![molecular formula C22H28ClN5O3S B1192204 (1S,2R,3S,4R)-4-[7-[[(2R)-1-(3-chlorothiophen-2-yl)butan-2-yl]amino]imidazo[4,5-b]pyridin-3-yl]-N-ethyl-2,3-dihydroxycyclopentane-1-carboxamide CAS No. 213453-89-5](/img/structure/B1192204.png)
(1S,2R,3S,4R)-4-[7-[[(2R)-1-(3-chlorothiophen-2-yl)butan-2-yl]amino]imidazo[4,5-b]pyridin-3-yl]-N-ethyl-2,3-dihydroxycyclopentane-1-carboxamide
Overview
Description
AMP-579 is an Adenosine A1/A2a receptor agonist.
Scientific Research Applications
Synthesis and Structural Studies
- The compound's synthesis involves intricate chemical processes, as demonstrated in the study of new imidazo[1,2-a]pyridines as potential antiulcer agents. These processes are critical for developing compounds with specific biological activities (Starrett et al., 1989).
- A novel method for preparing derivatives like (2-aminopyridin-4-yl)methanol, a precursor in the synthesis of compounds with imidazo[4,5-b]pyridin-3-yl structures, highlights the importance of efficient synthesis routes in pharmaceutical research (Lifshits et al., 2015).
Biological and Pharmacological Potential
- The compound's imidazo[4,5-b]pyridin-3-yl structure is integral in designing therapeutic agents, such as inhibitors of Lumazine synthase in M. tuberculosis. This application underscores its potential in developing novel antimicrobial treatments (Harer & Bhatia, 2015).
- Research on N-substituted imidazopyridine derivatives reveals their utility as angiotensin II receptor antagonists, suggesting potential applications in cardiovascular therapies (Werner W.K.R & Klaus G.R. Pacher, 1992).
- Dicationic imidazo[1,2-a]pyridines, structurally similar to the compound , have shown antiprotozoal properties, indicating potential use in treating parasitic infections (Ismail et al., 2004).
Chemical Properties and Applications
- Synthesis and structural assignment studies provide insights into the compound's chemical behavior, which is critical for its potential applications in various fields, including materials science and drug development (Guseinov et al., 2006).
properties
CAS RN |
213453-89-5 |
|---|---|
Molecular Formula |
C22H28ClN5O3S |
Molecular Weight |
478.01 |
IUPAC Name |
(1S,2R,3S,4R)-4-[7-[[(2R)-1-(3-chlorothiophen-2-yl)butan-2-yl]amino]imidazo[4,5-b]pyridin-3-yl]-N-ethyl-2,3-dihydroxycyclopentane-1-carboxamide |
InChI |
InChI=1S/C22H28ClN5O3S/c1-3-12(9-17-14(23)6-8-32-17)27-15-5-7-25-21-18(15)26-11-28(21)16-10-13(19(29)20(16)30)22(31)24-4-2/h5-8,11-13,16,19-20,29-30H,3-4,9-10H2,1-2H3,(H,24,31)(H,25,27)/t12-,13+,16-,19-,20+/m1/s1 |
InChI Key |
CKQOOYMMAAPDKH-QODLLSGVSA-N |
SMILES |
CCC(CC1=C(C=CS1)Cl)NC2=C3C(=NC=C2)N(C=N3)C4CC(C(C4O)O)C(=O)NCC |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AMP-579, AMP579, AMP 579 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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